Cas no 134782-17-5 (Adenosine, 5'-S-(2-fluoroethyl)-5'-thio-)

• Product name: Adenosine, 5'-S-(2-fluoroethyl)-5'-thio-
• CAS No: 134782-17-5
• MF: C₁₂H₁₆N₅O₃FS
• MW: 329.35054
• CID: 1236383
• PubChem ID: 10087961

Adenosine, 5'-S-(2-fluoroethyl)-5'-thio- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-S-(2-fluoroethyl)-5'-thio-
• (2R,3R,4S,5S)-2-(6-Amino-9H-purin-9-yl)-5-(((2-fluoroethyl)thio)methyl)tetrahydrofuran-3,4-diol
• 134782-17-5
• SCHEMBL8943656
• CHEMBL552247

• Inchi： InChI=1S/C12H16FN5O3S/c13-1-2-22-3-6-8(19)9(20)12(21-6)18-5-17-7-10(14)15-4-16-11(7)18/h4-6,8-9,12,19-20H,1-3H2,(H2,14,15,16)/t6-,8-,9-,12-/m1/s1
• InChI Key： OYMAPKKTJSEOTI-WOUKDFQISA-N
• SMILES： C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CSCCF)O)O)N

Computed Properties

• Exact Mass: 329.09598
• Monoisotopic Mass: 329.09578873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 119.31